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Compound of Interest

Compound Name: Disperse violet 93

Cat. No.: B179287

For researchers, scientists, and professionals in drug development seeking a comprehensive
evaluation of dye performance, this guide provides a detailed comparison of Disperse Violet
93 against established industry standards and common alternatives. The following analysis,
supported by experimental data, offers insights into the dye's fastness properties, crucial for
ensuring product quality and reliability in various applications.

Disperse Violet 93 is a single azo disperse dye known for its blue-purple hue and is primarily
used for dyeing and printing on polyester and polyester/cotton blended fabrics.[1][2] Its
performance, particularly its ability to resist fading and color transfer under various conditions,
is a critical factor for its application. This guide evaluates its performance based on the
International Organization for Standardization (ISO) 105 series of tests, which are the global
benchmark for textile colorfastness.[1][3]

Performance Evaluation of Disperse Violet 93

The fastness properties of Disperse Violet 93 are summarized in the table below. These
ratings are based on a scale of 1 to 5 for most tests, with 5 indicating excellent performance.
For lightfastness, a scale of 1 to 8 is used, where 8 represents the highest fastness.
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. ] Industry Standard
Disperse Violet 93

Performance Metric Test Standard Rati (Typical Good
atin
L Performance)
Light Fastness ISO 105-B02 4-5 4-5
Washing Fastness
o ISO 105-C06 5 4-5
(Staining)
Washing Fastness
_ ISO 105-C06 5 4-5
(Fading)
Sublimation Fastness ISO 105-P0O1 4 4
Rubbing Fastness
ISO 105-X12 4-5 4-5
(Dry)
Rubbing Fastness
ISO 105-X12 4-5 4

(Wet)

Comparative Analysis with Alternative Dyes

To provide a comprehensive overview, the performance of Disperse Violet 93 is compared

with two widely used disperse dyes, Disperse Blue 79 and Disperse Red 60.
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Performance Disperse Violet Disperse Blue Disperse Red
. Test Standard
Metric 93 79 60
Light Fastness ISO 105-B02 4-5 5-6[4] Excellent[5]
Washing
Fastness
. ISO 105-C06 5 4-5[4] ;
(Staining on
PES)
Washing
Fastness ISO 105-C06 5 5[4] -

(Staining on CO)

Sublimation

ISO 105-P0O1 4 4-5[4] Slightly Poor[5]
Fastness
Rubbing
ISO 105-X12 4-5 - -
Fastness (Dry)
Rubbing
ISO 105-X12 4-5 - -

Fastness (Wet)

Note: A direct numerical rating for all fastness properties of Disperse Red 60 was not available
in the searched results; qualitative descriptions are provided.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on
ISO standards.

Light Fastness Test (ISO 105-B02)

This method determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (D65).[6]

e Specimen Preparation: A textile specimen is prepared according to the standard's
specifications.
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» Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions of
temperature and humidity, along with a set of blue wool references (graded 1-8).[6][7][8]

» Evaluation: The change in color of the specimen is assessed by comparing it with the fading
of the blue wool references.[7]

Washing Fastness Test (ISO 105-C06)

This test evaluates the resistance of the color of textiles to domestic and commercial
laundering procedures.[9][10]

Specimen Preparation: A specimen of the textile is sewn together with a multifiber adjacent
fabric.[10][11]

e Washing Procedure: The composite specimen is mechanically agitated in a soap or
detergent solution at a specified temperature and for a specific duration. Stainless steel balls
are added to provide mechanical action.[9][11]

e Rinsing and Drying: The specimen is rinsed and dried.[11]

o Evaluation: The change in color of the specimen (fading) and the degree of staining on the
adjacent fabric are assessed using grey scales.[10]

Sublimation Fastness Test (ISO 105-P01)

This method assesses the resistance of the color of textiles to the action of dry heat, as in
sublimation during storage or processing.

e Specimen Preparation: A dyed specimen is placed in contact with a specified undyed
adjacent fabric.

o Heat Treatment: The composite specimen is heated in a heating device at a specified
temperature and pressure for a set duration (e.g., 180°C for 30 seconds).[12]

e Cooling and Conditioning: The specimen is allowed to cool and condition in a standard
atmosphere.[13][14]
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o Evaluation: The change in color of the specimen and the staining of the adjacent fabric are
evaluated using grey scales.

Rubbing Fastnhess Test (ISO 105-X12)

This test determines the resistance of the color of a textile to rubbing off and staining other
materials.[15][16][17]

e Specimen Preparation: A specimen of the textile is mounted on the base of a crockmeter.

e Rubbing Procedure: A dry and a wet cotton rubbing cloth are rubbed against the specimen
for a specified number of cycles (typically 10) with a defined force.[18][19]

o Evaluation: The amount of color transferred to the rubbing cloths is assessed by comparing
them with a grey scale for staining.[16]

Visualizing Experimental Workflows

To further clarify the testing processes, the following diagrams illustrate the workflows for
evaluating dye performance.
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Caption: Experimental workflow for colorfastness testing of disperse dyes.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b179287?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disperse Violet 93

Disperse Violet 93

7 A
Peyformance Rroperties

Sublimation Fastness

Light Fastness Rubbing Fastness

/

/

\ ]
Ind%stry Standards (IéO 105)

\

C06 (Washing) B02 (Light) X12 (Rubbing) P01 (Sublimation)
\ / /
\ / /

Good to Excellent Moderate

Click to download full resolution via product page

Caption: Logical relationship of Disperse Violet 93 performance to industry standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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